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For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylammonium nitrate, a quaternary ammonium salt, is a compound of interest in

various chemical and industrial applications. This document provides a comprehensive

overview of its discovery, history, physicochemical properties, and synthesis. Detailed

experimental protocols and data are presented to serve as a valuable resource for researchers

and professionals in the field.

Introduction
Trimethylammonium nitrate, with the chemical formula C₃H₁₀N₂O₃, is the salt formed from

the neutralization of the tertiary amine, trimethylamine, and nitric acid.[1][2] While not as

historically prominent as some of its relatives like methylammonium nitrate, which was utilized

as an explosive ingredient during World War II, trimethylammonium nitrate holds its own

significance in the broader landscape of ammonium nitrate compounds.[3] Its properties and

synthesis are rooted in the fundamental principles of acid-base chemistry and amine reactions.

This guide will delve into the technical details of this compound, providing a foundational

understanding for its application in research and development.

Physicochemical Properties
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A summary of the key physicochemical properties of Trimethylammonium nitrate is presented

in Table 1. This data is crucial for handling, storage, and application of the compound in a

laboratory or industrial setting.

Table 1: Physicochemical Properties of Trimethylammonium Nitrate

Property Value Source

IUPAC Name trimethylazanium;nitrate [1][4]

CAS Number 25238-43-1 [1][5]

Molecular Formula C₃H₁₀N₂O₃ [1][5]

Molecular Weight 122.124 g/mol [5]

Exact Mass 122.06914219 Da [1][5]

Boiling Point 2.8°C at 760 mmHg [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
3 [5]

Rotatable Bond Count 0 [5]

Heavy Atom Count 8 [5]

Complexity 26.8 [1][5]

Canonical SMILES
C--INVALID-LINK--C.--

INVALID-LINK--([O-])[O-]
[4][5]

Historical Context and Discovery
The precise date and discoverer of trimethylammonium nitrate are not well-documented in

readily available historical records. Its discovery is intrinsically linked to the broader history of

amine chemistry and the study of their reactions with acids. The synthesis of trimethylamine

itself was a significant step, with industrial production methods being developed over time.[6][7]

The reaction of tertiary amines with acids to form salts is a fundamental concept in organic
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chemistry.[8][9] It is therefore likely that trimethylammonium nitrate was first synthesized and

characterized as part of systematic studies on the properties and reactions of trimethylamine.

While its sibling compound, methylammonium nitrate, has a more noted history due to its use in

explosives, trimethylammonium nitrate and its derivatives, such as tetramethylammonium

nitrate, are also subjects of research in energetic materials and other fields.[3][10]

Synthesis of Trimethylammonium Nitrate
The primary and most direct method for the synthesis of trimethylammonium nitrate is the

acid-base neutralization reaction between trimethylamine and nitric acid.[5] This reaction is

typically carried out in an aqueous solution and is known to proceed with a high yield.

Experimental Protocol: Synthesis via Neutralization
This protocol describes the laboratory-scale synthesis of trimethylammonium nitrate from

trimethylamine and nitric acid.

Materials:

Trimethylamine (aqueous solution, e.g., 40%)

Nitric acid (concentrated, e.g., 70%)

Deionized water

Ice bath

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Rotary evaporator

Crystallization dish

Vacuum oven

Procedure:
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Preparation of Reactant Solution: In a fume hood, carefully dilute a known molar amount of

trimethylamine solution with deionized water in a beaker. Place the beaker in an ice bath on

a magnetic stirrer and begin gentle stirring.

Acid Addition: Slowly add a stoichiometric equivalent of concentrated nitric acid dropwise to

the stirring trimethylamine solution. The reaction is exothermic, and the ice bath is crucial for

temperature control.

Neutralization: Monitor the pH of the solution continuously. Continue adding nitric acid until

the solution reaches a neutral pH (approximately 7.0).

Solvent Removal: Once neutralized, remove the beaker from the ice bath. Transfer the

solution to a round-bottom flask and remove the water using a rotary evaporator under

reduced pressure.

Crystallization and Drying: Transfer the resulting concentrated solution or solid to a

crystallization dish. Dry the product under vacuum at a slightly elevated temperature to

obtain the final crystalline trimethylammonium nitrate. A reported yield for this synthesis in

water is 90.1%.[5]

Logical Relationships in Synthesis
The synthesis of trimethylammonium nitrate is a straightforward acid-base reaction. The

logical flow of this process can be visualized as follows.

Reactants

Process ProductTrimethylamine
(C₃H₉N)

Neutralization
in Water

Nitric Acid
(HNO₃)

Solvent Removal
(Rotary Evaporation)

Aqueous Solution Drying
(Vacuum Oven)

Concentrated Product Trimethylammonium Nitrate
(C₃H₁₀N₂O₃)

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Trimethylammonium Nitrate.

Conclusion
Trimethylammonium nitrate, while not having a storied history of discovery, is a

fundamentally important quaternary ammonium salt. Its synthesis is a classic example of an

acid-base neutralization reaction, and its well-characterized physicochemical properties make it

a useful compound for various applications. This guide provides the essential technical

information for its synthesis and handling, serving as a valuable resource for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13748938#discovery-and-history-of-
trimethylammonium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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